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Compound of Interest

Compound Name:
Dimethyl (1-Diazo-2-

oxopropyl)phosphonate

Cat. No.: B1144549 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of Dimethyl (1-Diazo-2-
oxopropyl)phosphonate.

Frequently Asked Questions (FAQs)
Q1: What is Dimethyl (1-Diazo-2-oxopropyl)phosphonate and what are its primary

applications?

A1: Dimethyl (1-Diazo-2-oxopropyl)phosphonate, commonly known as the Bestmann-Ohira

reagent, is a versatile organophosphorus compound widely used in organic synthesis.[1][2] Its

primary application is the conversion of aldehydes into terminal alkynes, a reaction known as

the Bestmann-Ohira modification of the Seyferth-Gilbert homologation.[2][3][4][5] It is also used

to convert ketones into methyl enol ethers.[2][3] Additionally, it serves as a reagent in the

synthesis of various nitrogen-containing heterocyclic compounds like pyrazoles, triazoles, and

oxazoles through 1,3-dipolar cycloaddition reactions.[3][6]

Q2: What are the main hazards associated with Dimethyl (1-Diazo-2-
oxopropyl)phosphonate?
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A2: Dimethyl (1-Diazo-2-oxopropyl)phosphonate is a hazardous chemical that requires

careful handling. It is classified as causing skin and serious eye irritation, and it may cause

respiratory irritation.[7] The compound is harmful if swallowed or inhaled.[8] When sold as a

solution in acetonitrile, it is a highly flammable liquid and vapor.[8] Prolonged or repeated

exposure may cause damage to organs. It is crucial to consult the Safety Data Sheet (SDS) for

detailed hazard information.[7][8][9][10]

Q3: What personal protective equipment (PPE) should be worn when handling this reagent?

A3: When handling Dimethyl (1-Diazo-2-oxopropyl)phosphonate, it is mandatory to wear

appropriate personal protective equipment. This includes:

Eye/Face Protection: Safety glasses with side-shields or goggles.[7][10]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[7][10]

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood.[7][8] If inhalation risk is high, a NIOSH-approved respirator may be necessary.[10]

Q4: How should Dimethyl (1-Diazo-2-oxopropyl)phosphonate be stored?

A4: The reagent should be stored in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible substances and sources of ignition.[7][8] The recommended

long-term storage temperature is 2-8°C.[7][8]

Q5: What are the incompatible materials to avoid?

A5: Dimethyl (1-Diazo-2-oxopropyl)phosphonate is incompatible with strong oxidizing

agents and bases.[7][10]

Q6: What should I do in case of a spill?

A6: In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[7][8]

Wear appropriate PPE, including respiratory protection.[7][8] Absorb the spill with an inert

material (e.g., sand, vermiculite) and place it into a suitable, labeled container for disposal.[7][8]

Prevent the spill from entering drains or waterways.[7][8] Consult local regulations for proper

disposal.[7][8]
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Troubleshooting Guide
Problem 1: Low or no yield of the desired alkyne in the Bestmann-Ohira reaction.

Possible Cause Troubleshooting Step

Moisture in the reaction

The reaction is sensitive to moisture. Ensure all

glassware is thoroughly dried, and use

anhydrous solvents. Running the reaction under

an inert atmosphere (e.g., argon or nitrogen) is

highly recommended.[11]

Inactive reagent

The Bestmann-Ohira reagent can degrade over

time, especially if not stored properly. It is

recommended to use a fresh bottle or to purify

the reagent by column chromatography if its

purity is questionable.[12]

Incorrect base or base strength

The choice of base is crucial. For enolizable

aldehydes, a mild base like potassium

carbonate (K₂CO₃) is preferred to avoid side

reactions such as aldol condensation.[5][11] For

less sensitive substrates, stronger bases can be

used, but this may require temperature control.

Low reaction temperature

While some reactions proceed well at room

temperature, others may require gentle heating

to go to completion. Monitor the reaction by TLC

to determine the optimal temperature.

Impure starting aldehyde

Impurities in the starting aldehyde can interfere

with the reaction. Ensure the aldehyde is of high

purity before use.[11]

Problem 2: Formation of significant side products.
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Possible Cause Troubleshooting Step

Aldol condensation of enolizable aldehydes

Using a strong base with an enolizable aldehyde

can promote self-condensation. Switch to a

milder base like potassium carbonate.[5][11]

Decomposition of the reagent

The Bestmann-Ohira reagent can decompose,

especially in the presence of strong bases or at

elevated temperatures, potentially leading to the

formation of the corresponding aldehyde from

the reagent itself.[11] Running the reaction at

lower temperatures can help minimize

decomposition.[11]

Racemization of stereocenters α to the carbonyl

group

Strongly basic conditions can lead to

racemization. The milder conditions of the

Bestmann-Ohira reaction (e.g., K₂CO₃ in

methanol) are generally preferred to avoid this

issue.[4]

Quantitative Data Summary
Physical and Chemical Properties

Property Value

Molecular Formula C₅H₉N₂O₄P

Molecular Weight 192.11 g/mol [2]

Appearance Pale-yellow to brown clear liquid[13]

Relative Density 1.28[7]

Refractive Index 1.4770-1.4820[7]

Toxicological Data
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Test Result Species

LD50 Oral 617 mg/kg Mouse[7]

LD50 Dermal > 2,000 mg/kg Rabbit[7]

Thermal Stability Data (for Diethyl (1-Diazo-2-oxopropyl)phosphonate)

Substance Onset of Exothermic Event
Enthalpy of
Decomposition (ΔH)

Diethyl(1-diazo-2-

oxopropyl)phosphonate
~86°C -689 J/g[14]

4-acetamidobenzenesulfonyl

azide (a common diazo

transfer reagent)

~116°C -1280 J/g[14]

Diethyl(2-

oxopropyl)phosphonate

(starting material)

~246°C -376 J/g[14]

Note: The thermal stability data is for the diethyl analogue, but provides a useful reference for

the potential thermal hazards of diazo phosphonate compounds.

Experimental Protocols & Workflows
General Experimental Workflow for Bestmann-Ohira
Reaction

Reaction Setup Reaction Work-up & Purification

1. Assemble dry glassware under inert atmosphere (Argon/Nitrogen) 2. Add aldehyde and K₂CO₃ to the reaction flask
 

3. Add anhydrous methanol
 

4. Add Bestmann-Ohira Reagent solution 5. Stir at room temperature
 

6. Monitor reaction by TLC
 

7. Quench reaction (e.g., with sat. NaHCO₃) 8. Extract with an organic solvent (e.g., diethyl ether)
 

9. Dry organic layer (e.g., over Na₂SO₄)
 

10. Concentrate under reduced pressure
 

11. Purify by column chromatography
 

Click to download full resolution via product page
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Caption: General workflow for the one-pot synthesis of alkynes from aldehydes using the

Bestmann-Ohira reagent.

Signaling Pathway: Mechanism of the Bestmann-Ohira
Reaction

Reagent Activation

Reaction with Aldehyde

Final Steps

Bestmann-Ohira Reagent Active Diazomethylphosphonate AnionBase attacks acetyl groupBase (e.g., MeO⁻ from K₂CO₃/MeOH)

Oxaphosphetane Intermediate

Nucleophilic attack on aldehyde

Aldehyde (R-CHO)

Vinyl Diazo Intermediate
Elimination

Phosphate Byproduct

Terminal Alkyne (R-C≡CH)1,2-H shift (Wolff-type rearrangement)

N₂ Gas

Click to download full resolution via product page

Caption: Simplified mechanism of the Bestmann-Ohira reaction for alkyne synthesis.

Logical Relationship: Troubleshooting Flowchart
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Low/No Alkyne Yield

Is the reaction anhydrous?

Dry glassware and use anhydrous solvents. Run under inert gas.

No

Is the reagent fresh/pure?

Yes

Use fresh reagent or purify by column chromatography.

No

Is the base appropriate for the substrate?

Yes

For enolizable aldehydes, use a mild base (K₂CO₃).

No

Is the starting aldehyde pure?

Yes

Purify the starting aldehyde.

No

Problem Solved

Yes

Click to download full resolution via product page

Caption: A logical troubleshooting guide for low-yield Bestmann-Ohira reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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